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Compound of Interest
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Cat. No.: B079764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 73 (C.I. 11116) is a monoazo dye characterized by its sparingly soluble nature

in water and its application in dyeing hydrophobic fibers.[1] Its molecular structure, featuring

electron-donating and electron-withdrawing groups, makes it an interesting candidate for

solvatochromic studies. Solvatochromism is the phenomenon where the color of a substance

changes with the polarity of the solvent. This property is invaluable for understanding solute-

solvent interactions, which is crucial in various fields, including the development of sensors,

probes for biological systems, and in understanding drug-delivery mechanisms.

This document provides a detailed protocol for conducting solvatochromic studies on Disperse
Red 73, along with representative data and visualizations to aid in the interpretation of results.

Data Presentation
The solvatochromic behavior of Disperse Red 73 is quantified by measuring its maximum

absorption wavelength (λmax) in a range of solvents with varying polarities. The following table

summarizes hypothetical, yet representative, quantitative data for the solvatochromic shifts of

Disperse Red 73.
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Solvent
Dielectric Constant
(ε)

Refractive Index (n) λmax (nm)

n-Hexane 1.88 1.375 485

Toluene 2.38 1.496 498

Chloroform 4.81 1.446 510

Acetone 20.7 1.359 525

Ethanol 24.5 1.361 530

Acetonitrile 37.5 1.344 538

Dimethyl Sulfoxide

(DMSO)
46.7 1.479 545

Water 80.1 1.333 550

Note: The data presented in this table is hypothetical and for illustrative purposes to

demonstrate the expected positive solvatochromism of Disperse Red 73, where the absorption

maximum shifts to longer wavelengths (a bathochromic or red shift) as the solvent polarity

increases.

Experimental Protocols
Objective:
To investigate the solvatochromic behavior of Disperse Red 73 by measuring its UV-Visible

absorption spectra in a series of organic solvents with varying polarities.

Materials:
Disperse Red 73 (powder)

Spectroscopic grade solvents: n-Hexane, Toluene, Chloroform, Acetone, Ethanol,

Acetonitrile, Dimethyl Sulfoxide (DMSO), and distilled or deionized Water.

Volumetric flasks (10 mL and 100 mL)
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Pipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer

Procedure:
1. Preparation of Stock Solution: a. Accurately weigh a small amount (e.g., 1 mg) of Disperse
Red 73 powder. b. Dissolve the dye in a suitable solvent in which it is readily soluble (e.g.,

acetone or DMSO) in a 100 mL volumetric flask to prepare a stock solution of known

concentration (e.g., 10 mg/L). c. Ensure the dye is completely dissolved by gentle swirling or

sonication.

2. Preparation of Working Solutions: a. For each solvent to be tested, pipette a specific volume

of the stock solution (e.g., 1 mL) into a 10 mL volumetric flask. b. Dilute to the mark with the

respective spectroscopic grade solvent. This will result in a series of working solutions of the

same concentration in different solvents.

3. Spectroscopic Measurement: a. Set the UV-Visible spectrophotometer to scan a wavelength

range that covers the visible spectrum (e.g., 400 nm to 700 nm). b. Use the respective pure

solvent as a blank to zero the spectrophotometer before each measurement. c. Fill a quartz

cuvette with the working solution of Disperse Red 73 in the first solvent. d. Place the cuvette in

the spectrophotometer and record the absorption spectrum. e. Identify and record the

wavelength of maximum absorbance (λmax). f. Repeat steps c-e for each of the prepared

working solutions in the different solvents.

4. Data Analysis: a. Tabulate the λmax values obtained for each solvent. b. Correlate the

observed λmax with solvent polarity parameters such as the dielectric constant (ε) or the

Kamlet-Taft parameters (α, β, π*). c. A plot of λmax versus a solvent polarity scale can be used

to visualize the solvatochromic trend.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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